7-(2-benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid
7-(2-benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid
Brand Name:
Vulcanchem
CAS No.:
130970-57-9
VCID:
VC0151288
InChI:
InChI=1S/C17H15N3O6S/c1-8-7-27-15-12(14(22)20(15)13(8)16(23)24)18-11(21)6-19-9-4-2-3-5-10(9)26-17(19)25/h2-5,12,15H,6-7H2,1H3,(H,18,21)(H,23,24)/t12-,15-/m1/s1
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O
Molecular Formula:
C17H15N3O6S
Molecular Weight:
389.4 g/mol
7-(2-benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid
CAS No.: 130970-57-9
Main Products
VCID: VC0151288
Molecular Formula: C17H15N3O6S
Molecular Weight: 389.4 g/mol
| CAS No. | 130970-57-9 |
|---|---|
| Product Name | 7-(2-benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid |
| Molecular Formula | C17H15N3O6S |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | (6R,7R)-3-methyl-8-oxo-7-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H15N3O6S/c1-8-7-27-15-12(14(22)20(15)13(8)16(23)24)18-11(21)6-19-9-4-2-3-5-10(9)26-17(19)25/h2-5,12,15H,6-7H2,1H3,(H,18,21)(H,23,24)/t12-,15-/m1/s1 |
| Standard InChIKey | RRJMJOCOTPUQTQ-IUODEOHRSA-N |
| Isomeric SMILES | CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O |
| SMILES | CC1=C(N2C(C(C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O |
| Canonical SMILES | CC1=C(N2C(C(C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O |
| Synonyms | 7-(2-benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid 7-BOAMDCA |
| PubChem Compound | 192259 |
| Last Modified | Nov 11 2021 |
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